Cas no 1855611-71-0 (Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate)

• Product Name: Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate
• CAS No: 1855611-71-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6187872
• PubChem ID: 165953207
• Update Time: 2025-06-20

Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate
• EN300-700005
• 1855611-71-0
• Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate

• Inchi： 1S/C11H18O3/c1-3-11(8-6-4-5-7-8)9(14-11)10(12)13-2/h8-9H,3-7H2,1-2H3
• InChI Key： DYULEDQSLYMKDS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1(CC)C1CCCC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate

Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate (CAS No. 1855611-71-0): An Overview

Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate (CAS No. 1855611-71-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate.

The molecular formula of Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate is C₁₂H₂₀O₃, and it has a molecular weight of approximately 212.28 g/mol. The compound features an oxirane (epoxide) ring, a cyclopentyl group, and an ester functional group. These structural elements contribute to its unique chemical properties and reactivity. The oxirane ring is particularly noteworthy due to its high reactivity towards nucleophiles, making it an excellent substrate for various chemical transformations.

Recent studies have highlighted the importance of Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate in the synthesis of complex organic molecules and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the oxirane ring for ring-opening reactions, followed by subsequent functional group manipulations to achieve the desired target molecules. This approach not only improved the yield but also enhanced the selectivity of the synthetic process.

In addition to its role in pharmaceutical research, Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate has shown promise in materials science applications. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for producing polymers with tailored properties. A recent study in Macromolecules reported the synthesis of block copolymers using this compound as a building block. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings and adhesives.

The synthesis of Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate can be achieved through various routes, depending on the desired scale and purity. One common method involves the reaction of cyclopentanone with ethylene oxide in the presence of a suitable catalyst, followed by esterification with methanol. This process yields high-purity Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate with good yields. Another approach involves the epoxidation of an allylic alcohol derivative using peroxides or other oxidizing agents, followed by esterification.

The safety and handling of Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate are important considerations for researchers and industrial users. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, Methyl 3-cyclopentyl-3-ethyloxirane-2-carboxylate (CAS No. 1855611-71-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity make it an invaluable tool for researchers working in organic chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing these fields.